![molecular formula C17H24N2O4 B5821990 ethyl 4-[(2,3-dimethylphenoxy)acetyl]-1-piperazinecarboxylate](/img/structure/B5821990.png)
ethyl 4-[(2,3-dimethylphenoxy)acetyl]-1-piperazinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[(2,3-dimethylphenoxy)acetyl]-1-piperazinecarboxylate is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as "DMPP" and is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of DMPP is not fully understood, but it is believed to act as a modulator of neurotransmitter release and receptor activity. DMPP has been shown to increase the release of acetylcholine, dopamine, and norepinephrine, while decreasing the release of serotonin. It has also been shown to modulate the activity of ion channels and G protein-coupled receptors.
Biochemical and Physiological Effects:
DMPP has a variety of biochemical and physiological effects. It has been shown to increase the release of acetylcholine, dopamine, and norepinephrine, while decreasing the release of serotonin. DMPP has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.
Advantages and Limitations for Lab Experiments
DMPP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. DMPP is also highly selective in its effects, making it a useful tool for studying specific neurotransmitter systems. However, DMPP has several limitations as well. It has a relatively short half-life, which can make it difficult to study its long-term effects. DMPP can also have off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for research on DMPP. One area of interest is the potential use of DMPP as a treatment for chronic pain and inflammatory diseases. Another area of interest is the development of more selective DMPP analogs that can be used to study specific neurotransmitter systems. Additionally, further research is needed to fully understand the mechanism of action of DMPP and its long-term effects on the central nervous system.
Synthesis Methods
DMPP can be synthesized through a multi-step process. The first step involves the reaction of 2,3-dimethylphenol with ethyl chloroformate to form ethyl 2,3-dimethylphenyl carbonate. This intermediate is then reacted with piperazine to form ethyl 4-(2,3-dimethylphenoxy)acetyl)piperazine-1-carboxylate, which is then hydrolyzed to form DMPP.
Scientific Research Applications
DMPP has been extensively studied for its potential use in scientific research. It has been shown to have a variety of effects on the central nervous system, including modulation of neurotransmitter release and receptor activity. DMPP has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.
properties
IUPAC Name |
ethyl 4-[2-(2,3-dimethylphenoxy)acetyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4/c1-4-22-17(21)19-10-8-18(9-11-19)16(20)12-23-15-7-5-6-13(2)14(15)3/h5-7H,4,8-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGAGVBCFGLTKJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)COC2=CC=CC(=C2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.